Cas no 2763754-84-1 (5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride)

• Product Name: 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride
• CAS No: 2763754-84-1
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• CID: 6278384
• PubChem ID: 165983163
• Update Time: 2025-08-02

5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride
• EN300-37364214
• 2763754-84-1

• Inchi： 1S/C9H12N2.2ClH/c1-3-8-7-10-5-2-4-9(8)11-6-1;;/h1,3,6,10H,2,4-5,7H2;2*1H
• InChI Key： ZAOCPPNTFCKRRO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=CC=CN=C2CCC1

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride

Comprehensive Overview of 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride (CAS No. 2763754-84-1): Properties, Applications, and Research Insights

5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride (CAS No. 2763754-84-1) is a heterocyclic compound with a unique fused ring structure, combining pyridine and azepine moieties. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery. The dihydrochloride salt form enhances its solubility, making it particularly valuable for bioavailability studies and in vitro assays. Researchers are increasingly exploring its role in modulating central nervous system (CNS) targets, given its structural similarity to known bioactive scaffolds.

In recent years, the demand for high-purity heterocyclic compounds like 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride has surged, driven by advancements in AI-driven drug design and combinatorial chemistry. Its CAS No. 2763754-84-1 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry optimization. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in precision medicine forums.

From a synthetic perspective, the preparation of 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride involves multi-step organic transformations, often requiring catalytic hydrogenation or reductive amination. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for verifying its purity, a key concern for researchers addressing structure-activity relationship (SAR) studies. The compound’s logP and pKa values are frequently discussed in ADME/Tox predictions, aligning with industry demands for computational chemistry tools.

The pharmacological potential of CAS No. 2763754-84-1 extends to its interaction with G-protein-coupled receptors (GPCRs), a hotspot in neurodegenerative disease research. Recent patent filings highlight derivatives of this scaffold as modulators of dopamine and serotonin receptors, linking it to mood disorder therapeutics—a subject of high public interest. Notably, its low cytotoxicity profile in preliminary assays has spurred investigations into its use for targeted drug delivery systems.

Environmental and regulatory considerations for 5H,6H,7H,8H,9H-pyrido[3,2-c]azepine dihydrochloride are equally critical. Its biodegradability and green chemistry synthesis pathways are under evaluation to meet EPA guidelines, a growing priority for sustainable pharmaceutical manufacturing. Suppliers often emphasize cGMP compliance and ISO certification in product listings, addressing end-user concerns about reproducibility in preclinical trials.

In summary, CAS No. 2763754-84-1 represents a versatile intermediate with expanding applications in CNS drug development and cheminformatics. Its integration into high-throughput screening (HTS) platforms and compatibility with machine learning-based molecular modeling underscore its future potential. For researchers navigating fragment-based drug discovery or scaffold hopping, this compound offers a promising starting point, as evidenced by its rising citations in peer-reviewed journals.